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Compound of Interest

Compound Name: 1-Indanone, 2-diazo-

Cat. No.: B157840 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and storage conditions

for 2-diazo-1-indanone, a versatile intermediate in organic synthesis. Understanding its stability

profile is critical for ensuring experimental reproducibility, safety, and the integrity of research

and development programs. This document outlines the known thermal, photochemical, and

chemical stability of 2-diazo-1-indanone, provides recommended storage conditions, and

details relevant experimental protocols.

Chemical Profile
Compound Name 2-Diazo-1-indanone

Molecular Formula C₉H₆N₂O

Molecular Weight 158.16 g/mol

CAS Number 3539-34-2

Structure
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Stability of 2-Diazo-1-indanone
The stability of 2-diazo-1-indanone is influenced by temperature, light, and the presence of

acids or bases. As a diazo compound, it is inherently energetic and requires careful handling.

Thermal Stability
Diazo compounds, as a class, are known to be thermally sensitive. While specific differential

scanning calorimetry (DSC) data for 2-diazo-1-indanone is not readily available in the literature,

a material safety data sheet for a similar diazo compound indicates that hazardous

decomposition can occur at temperatures around 120°C.[1] It is prudent to assume that 2-

diazo-1-indanone exhibits similar thermal sensitivity.

General Recommendations:

Avoid exposure to high temperatures.

Use caution when performing reactions at elevated temperatures.

Consider the potential for exothermic decomposition, especially when handling larger

quantities.

Photochemical Stability
2-Diazo-1-indanone is susceptible to photochemical decomposition. Upon exposure to light,

particularly in the UV region, it can undergo the Wolff rearrangement to form a reactive ketene

intermediate. This reaction is a common and synthetically useful transformation of α-diazo

ketones. The ketene can then react with various nucleophiles present in the reaction mixture.

While a specific quantum yield for the photolysis of 2-diazo-1-indanone is not documented in

the reviewed literature, it is a well-established reaction pathway for this class of compounds.

Decomposition Pathway: The primary photochemical decomposition pathway for 2-diazo-1-

indanone is the Wolff rearrangement.
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Caption: Photochemical Wolff Rearrangement of 2-Diazo-1-indanone.

Chemical Stability
2-Diazo-1-indanone is sensitive to acidic and basic conditions.

Acidic Conditions: In the presence of acid, 2-diazo-1-indanone can undergo hydrolysis. A

study on the kinetics of this reaction in dilute aqueous perchloric acid determined the

hydronium ion catalytic coefficient (kH+) to be 5.7 × 10⁻³ (mol/L)⁻¹ s⁻¹.[2]

Basic Conditions: Strong bases can also lead to decomposition.

Recommended Storage Conditions
To ensure the long-term stability and integrity of 2-diazo-1-indanone, the following storage

conditions are recommended:

Parameter Condition Rationale

Temperature -20°C to -80°C
Minimizes thermal

decomposition.

Light
Store in an amber vial or in the

dark

Prevents photochemical

decomposition (Wolff

rearrangement).

Atmosphere
Under an inert atmosphere

(e.g., argon or nitrogen)

Prevents potential reactions

with atmospheric components.

Container Tightly sealed container
Prevents contamination and

exposure to moisture.
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Experimental Protocols
Synthesis of 2-Diazo-1-indanone
The synthesis of 2-diazo-1-indanone is typically achieved through a diazo transfer reaction

from a suitable diazo donor to 1-indanone. While a specific detailed protocol for 2-diazo-1-

indanone was not found in the reviewed literature, a general procedure for the synthesis of a

similar compound, 2-diazo-1,3-indanedione, can be adapted.[1] The synthesis generally

involves the reaction of the corresponding 1,3-dicarbonyl compound with a sulfonyl azide in the

presence of a base.

A plausible synthesis route would involve the diazotization of 2-amino-1-indanone. A general

procedure for the diazotization of an aromatic amine is provided below as a reference.[3]

Illustrative Diazotization Protocol (General):

Dissolve the amino compound (e.g., 2-amino-1-indanone) in an acidic aqueous solution

(e.g., HCl in water).

Cool the solution to 0-5°C in an ice bath.

Slowly add a solution of sodium nitrite in water while maintaining the low temperature.

Stir the reaction mixture at 0-5°C for a specified period to ensure complete formation of the

diazonium salt.

The resulting diazonium salt solution can then be used in subsequent reactions.

Note: The isolation of diazonium salts is often avoided due to their potential instability. They are

typically generated in situ for further reactions.

Handling and Safety Precautions
Diazo compounds are potentially explosive and should be handled with extreme caution.

Always work in a well-ventilated fume hood.

Use appropriate personal protective equipment (PPE), including safety glasses, lab coat,

and gloves.
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Avoid friction, shock, and sudden heating.

Work with small quantities whenever possible.

Have a quench solution (e.g., acetic acid) readily available to destroy any residual diazo

compound.

Logical Workflow for Handling and Use
The following diagram illustrates a logical workflow for the safe handling and use of 2-diazo-1-

indanone in a research setting.

Obtain 2-Diazo-1-indanone

Store at -20°C to -80°C
in the dark under inert gas

Handle with appropriate PPE
in a fume hood

Use in desired chemical reaction
(e.g., Wolff rearrangement, cyclopropanation)

Quench excess reagent
with acetic acid

Dispose of waste according to
institutional guidelines
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Caption: Recommended Workflow for 2-Diazo-1-indanone.

Conclusion
2-Diazo-1-indanone is a valuable synthetic intermediate that requires careful handling and

storage due to its inherent instability. Adherence to the guidelines outlined in this technical

guide regarding storage conditions, handling procedures, and an understanding of its stability

profile will contribute to the safe and effective use of this compound in research and

development. Researchers should always consult relevant safety data sheets and institutional

safety protocols before working with this and other diazo compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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